Cas no 1797224-33-9 (N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide)

• Product Name: N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide
• CAS No: 1797224-33-9
• MF: C₂₀H₂₀N₆O₃
• MW: 392.411203384399
• CID: 5371384
• Update Time: 2025-05-20

N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]-4-pyrimidin-2-yloxybenzamide
• N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide

• Inchi： 1S/C20H20N6O3/c27-18(15-2-4-17(5-3-15)29-20-22-7-1-8-23-20)24-14-16-6-9-21-19(25-16)26-10-12-28-13-11-26/h1-9H,10-14H2,(H,24,27)
• InChI Key： IFKZCWAKWIPUJZ-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(N2CCOCC2)N=1)(=O)C1=CC=C(OC2=NC=CC=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide

Research Brief on N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide (CAS: 1797224-33-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the growing importance of small-molecule inhibitors targeting key signaling pathways in disease treatment. Among these, the compound N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide (CAS: 1797224-33-9) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, characterized by its morpholine and pyrimidine moieties, has been identified as a potent inhibitor of specific kinase pathways, particularly those involved in cancer progression. Recent studies have elucidated its binding affinity and selectivity toward target proteins, such as PI3K and mTOR, which are critical in cell proliferation and survival. Structural-activity relationship (SAR) analyses have further optimized its efficacy, leading to improved pharmacokinetic properties and reduced off-target effects.

In preclinical models, N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide demonstrated significant antitumor activity, particularly in breast and lung cancer cell lines. Mechanistic studies revealed that the compound induces apoptosis and cell cycle arrest by disrupting downstream signaling cascades. Additionally, its synergistic effects with conventional chemotherapeutic agents suggest potential for combination therapies, addressing issues of drug resistance.

Ongoing research is exploring the compound's applications beyond oncology, including inflammatory and neurodegenerative diseases. Preliminary data indicate its modulatory effects on immune responses and neuroprotective properties, though further validation is required. Challenges such as bioavailability and toxicity profiles are under investigation, with derivative synthesis and formulation strategies being actively pursued.

In conclusion, N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}-4-(pyrimidin-2-yloxy)benzamide represents a versatile scaffold for therapeutic development. Its dual targeting capability and adaptable chemistry position it as a focal point for future drug discovery efforts. Collaborative research between academia and industry is essential to translate these findings into clinical applications, paving the way for novel treatment paradigms.